N-(2-(furan-2-yl)-2-hydroxypropyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C17H18F3NO3/c1-16(23,14-3-2-10-24-14)11-21-15(22)9-6-12-4-7-13(8-5-12)17(18,19)20/h2-5,7-8,10,23H,6,9,11H2,1H3,(H,21,22)
• InChI Key: MNUOQPZMWQWHPU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CCC1=CC=C(C=C1)C(F)(F)F)(C2=CC=CO2)O
• Molecular Formula: C17H18F3NO3
• Molecular Weight: 341.32 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxypropyl)-3-(4-(trifluoromethyl)phenyl)propanamide, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 was originally developed as an immunosuppressant drug, but it has since been found to have numerous other biological effects.

Scientific Research Applications

Photophysical Properties of Furan Derivatives

Research into furan compounds, such as the study by Kumari et al. (2017), has explored the photophysical properties of chalcone derivatives containing furan units. These studies found that solvatochromic effects influence the absorption and fluorescence spectra of furan derivatives, indicating their potential in applications requiring photo-responsive materials (Kumari, Varghese, George, & Sudhakar, 2017).

Synthesis and Chemical Reactions

Tanaka et al. (1984) detailed the synthesis of 5-alkyl-2(5H)-furanones using dianions derived from N-phenyl-3-(phenylsulfonyl)propanamide, showcasing a method for producing furan derivatives with potential in various chemical industries (Tanaka, Wakita, Yoda, & Kaji, 1984).

Antioxidant and Anticancer Activities

The synthesis and testing of novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives, which include furan and other moieties, have demonstrated significant antioxidant and anticancer activities. Such derivatives could lead to the development of new therapeutic agents (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Pharmacokinetics and Metabolism

Research into the pharmacokinetics and metabolism of furan-based compounds, such as the study by Wu et al. (2006), provides insights into how these compounds are absorbed, distributed, metabolized, and excreted in biological systems. This information is crucial for the development of pharmaceuticals (Wu, Wu, Yang, Nair, Miller, & Dalton, 2006).

Antibacterial Activities

Furan derivatives have also been investigated for their antibacterial activities, as shown in the work by Rani, Yusuf, and Khan (2012), which synthesized and tested furan-based pyrazoline derivatives. These studies contribute to the search for new antibacterial agents (Rani, Yusuf, & Khan, 2012).